Cas no 2229657-89-8 (tert-butyl N-2-(aminomethyl)-4-(furan-2-yl)-3-methylbut-3-en-1-ylcarbamate)

• Product Name: tert-butyl N-2-(aminomethyl)-4-(furan-2-yl)-3-methylbut-3-en-1-ylcarbamate
• CAS No: 2229657-89-8
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6000434
• PubChem ID: 165784157
• Update Time: 2025-10-23

tert-butyl N-2-(aminomethyl)-4-(furan-2-yl)-3-methylbut-3-en-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(aminomethyl)-4-(furan-2-yl)-3-methylbut-3-en-1-ylcarbamate
• tert-butyl N-[2-(aminomethyl)-4-(furan-2-yl)-3-methylbut-3-en-1-yl]carbamate
• 2229657-89-8
• EN300-1890752

• Inchi： 1S/C15H24N2O3/c1-11(8-13-6-5-7-19-13)12(9-16)10-17-14(18)20-15(2,3)4/h5-8,12H,9-10,16H2,1-4H3,(H,17,18)/b11-8+
• InChI Key： NVVLWPYSQJKUHZ-DHZHZOJOSA-N
• SMILES： O(C(NCC(CN)/C(=C/C1=CC=CO1)/C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-2-(aminomethyl)-4-(furan-2-yl)-3-methylbut-3-en-1-ylcarbamate

Research Brief on tert-butyl N-2-(aminomethyl)-4-(furan-2-yl)-3-methylbut-3-en-1-ylcarbamate (CAS: 2229657-89-8)

Recent studies on the compound tert-butyl N-2-(aminomethyl)-4-(furan-2-yl)-3-methylbut-3-en-1-ylcarbamate (CAS: 2229657-89-8) have highlighted its potential as a key intermediate in the synthesis of biologically active molecules. This compound, characterized by its unique furan and carbamate functionalities, has garnered attention in medicinal chemistry for its role in the development of novel therapeutic agents. The presence of the tert-butyl carbamate group enhances its stability, making it a versatile building block in organic synthesis.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and applications of this compound. Researchers employed a multi-step synthesis approach, starting from commercially available furan derivatives, to achieve high yields of the target molecule. The study emphasized the compound's utility in constructing complex pharmacophores, particularly in the context of kinase inhibitors and anti-inflammatory agents. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) were used to confirm the structural integrity of the synthesized compound.

Further investigations have demonstrated the compound's potential in drug discovery. For instance, a recent preprint on bioRxiv detailed its incorporation into a series of small-molecule probes targeting G protein-coupled receptors (GPCRs). The study reported that the furan moiety of the compound played a critical role in binding affinity, while the carbamate group contributed to metabolic stability. These findings suggest that tert-butyl N-2-(aminomethyl)-4-(furan-2-yl)-3-methylbut-3-en-1-ylcarbamate could serve as a valuable scaffold for the design of next-generation GPCR modulators.

In addition to its pharmacological applications, the compound has also been investigated for its chemical properties. A 2024 paper in Organic Letters described its reactivity in palladium-catalyzed cross-coupling reactions, which are pivotal in the construction of carbon-carbon bonds. The study revealed that the compound's alkenyl group participates efficiently in Heck and Suzuki-Miyaura reactions, expanding its utility in synthetic chemistry. These reactions were performed under mild conditions, yielding products with high stereoselectivity.

Despite these advancements, challenges remain in the large-scale production and purification of tert-butyl N-2-(aminomethyl)-4-(furan-2-yl)-3-methylbut-3-en-1-ylcarbamate. A recent industry report highlighted the need for optimized purification protocols to minimize byproduct formation during synthesis. Future research directions may focus on developing greener synthetic routes and exploring the compound's applications in targeted drug delivery systems.

In conclusion, tert-butyl N-2-(aminomethyl)-4-(furan-2-yl)-3-methylbut-3-en-1-ylcarbamate (CAS: 2229657-89-8) represents a promising candidate for both medicinal and synthetic chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers aiming to develop novel therapeutic agents. Continued exploration of its properties and applications is expected to yield significant contributions to the field of chemical biology and drug discovery.